![molecular formula C11H14ClO4P B8612107 Dimethyl [3-(3-chlorophenyl)-2-oxopropyl]phosphonate CAS No. 346672-52-4](/img/structure/B8612107.png)
Dimethyl [3-(3-chlorophenyl)-2-oxopropyl]phosphonate
Cat. No. B8612107
M. Wt: 276.65 g/mol
InChI Key: OZFANVREVNSDJM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07419999B2
Procedure details
To a solution of dimethyl methylphosphonate (4.32 mL, 40 mmol) in anhydrous THF (40 mL), cooled at −78° C. was added n-BuLi (1.6 M in hexane, 27.5 mL, 44 mmol). The mixture was stirred for 30 minutes at this temperature under nitrogen. Methyl 3-chlorophenylacetate (3.69 mL, 20 mmol) was added dropwise for 10 minutes. The mixture was stirred for 2 hours at −78° C., gradually was warm to room temperature. The mixture was quenched with addition of 1N HCl to pH 4-5. The organic layer was separated, washed with brine and dried over MgSO4. The residue was purified through flash chromatography on silica gel (MeOH/CH2Cl2 1.5/98.5) to give the product (1.43 g) with colorless oil in 26% yield. 1H-NMR (CDCl3) δ 3.07 (d, J=21 Hz, 2H), 3.750 (s, 3H), 3.775 (s, 3H), 3.873 (s, 2H), 7.01 (t, J=8.0 Hz, 1H), 7.19 (s, 1H), 7.28 (d, J=8.0 Hz, 2H).
Name
Yield
26%
Identifiers
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REACTION_CXSMILES
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[CH3:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4].[Li]CCCC.[Cl:13][C:14]1[CH:15]=[C:16]([CH2:20][C:21](OC)=[O:22])[CH:17]=[CH:18][CH:19]=1>C1COCC1>[Cl:13][C:14]1[CH:15]=[C:16]([CH2:20][C:21](=[O:22])[CH2:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4])[CH:17]=[CH:18][CH:19]=1
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Inputs
Step One
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Name
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|
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Quantity
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4.32 mL
|
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Type
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reactant
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|
Smiles
|
CP(OC)(OC)=O
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Name
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|
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Quantity
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40 mL
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|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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27.5 mL
|
|
Type
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reactant
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|
Smiles
|
[Li]CCCC
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Step Three
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Name
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|
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Quantity
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3.69 mL
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|
Type
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reactant
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Smiles
|
ClC=1C=C(C=CC1)CC(=O)OC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The mixture was stirred for 30 minutes at this temperature under nitrogen
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for 2 hours at −78° C.
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|
Duration
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2 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The mixture was quenched with addition of 1N HCl to pH 4-5
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic layer was separated
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WASH
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Type
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WASH
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|
Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over MgSO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was purified through flash chromatography on silica gel (MeOH/CH2Cl2 1.5/98.5)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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product
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|
Smiles
|
ClC=1C=C(C=CC1)CC(CP(OC)(OC)=O)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.43 g | |
| YIELD: PERCENTYIELD | 26% | |
| YIELD: CALCULATEDPERCENTYIELD | 25.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
